Flt3-IN-28

• Molecular Formula: C23H19FN8O4
• Molecular Weight: 490.4 g/mol
• InChI: InChI=1S/C23H19FN8O4/c24-18-8-14(27-22(34)19-13-32(30-29-19)15-2-1-6-25-10-15)3-4-20(18)36-17-5-7-26-21(9-17)28-23(35)31-11-16(33)12-31/h1-10,13,16,33H,11-12H2,(H,27,34)(H,26,28,35)
• InChIKey: NBXCFKVBKPLSNP-UHFFFAOYSA-N

Flt3-IN-28 Compound Overview: Oral FLT3 Inhibitor for AML Research

Flt3-IN-28 (also known as Compound 12y) is an orally active small-molecule inhibitor of FMS-like tyrosine kinase 3 (FLT3) designed for research in acute myeloid leukemia (AML) [1]. It is a pyridine-based derivative bearing a 1,2,3-triazole moiety that selectively inhibits cancer cells harboring the FLT3 internal tandem duplication (ITD) mutation [1]. This compound demonstrates nanomolar potency in FLT3-ITD-driven cellular models and exhibits acceptable oral pharmacokinetics in preclinical species, positioning it as a research tool for studying FLT3-ITD-positive malignancies [1].

FLT3-ITD cellular model studies Suitable for AML cell lines with internal tandem duplication mutation

Kinase selectivity research Reported selectivity over c-Kit supports FLT3-specific pathway analysis

Oral dosing research workflow Oral bioavailability supports longitudinal in vivo studies

• [1] Chen B, Wang Z, Chen Q, et al. Discovery of pyridine-based derivatives as FLT3 inhibitors for the treatment of acute myeloid leukemia. Eur J Med Chem. 2025;283:117173. View Source

Why Flt3-IN-28 Cannot Be Substituted by Other FLT3 Inhibitors

FLT3 inhibitors exhibit significant variability in potency, selectivity, pharmacokinetic properties, and in vivo efficacy, making direct substitution among in-class compounds scientifically unsound [1]. Flt3-IN-28 is distinguished by its balanced profile of double-digit nanomolar potency against FLT3-ITD-driven AML cells combined with selectivity over c-Kit, a feature critical for mitigating myelosuppression [1][2]. Furthermore, its oral bioavailability and dose-dependent survival benefit in a xenograft model are not universally shared by other research-grade FLT3 inhibitors [1]. The quantitative evidence below demonstrates why Flt3-IN-28 offers a distinct experimental advantage over its closest comparators.

Potency context may differ FLT3-ITD cellular inhibition varies significantly across in-class inhibitors; direct potency equivalence cannot be assumed.

Kinase selectivity shifts hematologic endpoints Co-inhibition of c-Kit by non-selective FLT3 inhibitors may confound bone marrow function readouts in long-term models.

Oral bioavailability and in vivo data are compound-specific Absence of reported oral exposure or survival data in structural analogs limits substitution without validation.

• [1] Chen B, Wang Z, Chen Q, et al. Discovery of pyridine-based derivatives as FLT3 inhibitors for the treatment of acute myeloid leukemia. Eur J Med Chem. 2025;283:117173. View Source
• [2] Chen B, Wang Z, Chen Q, et al. Discovery of pyridine-based derivatives as FLT3 inhibitors for the treatment of acute myeloid leukemia. Eur J Med Chem. 2025;283:117173. View Source

Flt3-IN-28 Quantitative Evidence: Potency, Selectivity, and In Vivo Efficacy

Enhanced Cellular Potency Against FLT3-ITD-Driven AML Cells

Flt3-IN-28 demonstrates superior potency against FLT3-ITD-dependent AML cell lines compared to the structurally related analog FLT3-IN-27. In MOLM-13 cells (a FLT3-ITD-positive AML model), Flt3-IN-28 exhibits an IC50 of 65 nM [1], whereas FLT3-IN-27 (Compound 49) displays an IC50 of 174 nM against FLT3-ITD . This represents a 2.7-fold improvement in cellular potency. Additionally, Flt3-IN-28 inhibits BaF3-FLT3-ITD cells with an IC50 of 85 nM and MV4-11 AML cells with an IC50 of 130 nM [1].

FLT3-ITD cell potency

Reported

IC50 65 nM (MOLM-13) vs. 174 nM for FLT3-IN-27; 2.7-fold lower

Supports cell-model response context

Measured in FLT3-ITD-positive AML lines

Evidence Dimension	Cellular inhibition (IC50) in FLT3-ITD-positive AML models
Target Compound Data	IC50 = 65 nM (MOLM-13), 85 nM (BaF3-FLT3-ITD), 130 nM (MV4-11)
Comparator Or Baseline	FLT3-IN-27: IC50 = 174 nM against FLT3-ITD
Quantified Difference	2.7-fold lower IC50 (more potent) in MOLM-13 cells
Conditions	Cell viability assays in FLT3-ITD-dependent AML cell lines

Why This Matters

Lower IC50 values enable more robust target engagement at reduced compound concentrations, minimizing off-target effects and conserving precious research material.

• [1] Chen B, Wang Z, Chen Q, et al. Discovery of pyridine-based derivatives as FLT3 inhibitors for the treatment of acute myeloid leukemia. Eur J Med Chem. 2025;283:117173. View Source

Kinase Selectivity Over c-Kit to Mitigate Myelosuppression

Flt3-IN-28 demonstrates selectivity over the structurally related receptor tyrosine kinase c-Kit, a key differentiator from many first-generation FLT3 inhibitors that cause dose-limiting myelosuppression due to co-inhibition of c-Kit [1][2]. While exact selectivity ratios are not publicly disclosed, the primary publication explicitly highlights 'selectivity over c-Kit' as a defining feature of Compound 12y [1][2]. In contrast, the approved FLT3 inhibitor quizartinib exhibits sub-nanomolar potency against c-Kit (IC50 = 0.22 nM), resulting in significant hematopoietic toxicity [3]. Kinase profiling against a panel of over 51 kinases confirmed that Flt3-IN-28 is potent against FLT3-ITD and VEGFR2, with minimal activity against the broader kinome [1].

c-Kit selectivity profile

Class-level

Selective for FLT3-ITD over c-Kit; quizartinib co-inhibits c-Kit (IC50 0.22 nM)

Kinase selectivity context supports c-Kit sparing review

Exact selectivity ratio not disclosed; 51-kinase panel data

Evidence Dimension	Kinase selectivity profile (c-Kit sparing)
Target Compound Data	Selective for FLT3-ITD over c-Kit; potent against FLT3-ITD and VEGFR2 in 51-kinase panel
Comparator Or Baseline	Quizartinib: c-Kit IC50 = 0.22 nM (non-selective)
Quantified Difference	Qualitative selectivity advantage (exact ratio not disclosed)
Conditions	Kinase inhibition profiling (biochemical and cellular assays)

Why This Matters

c-Kit sparing is essential for maintaining hematopoietic stem cell function during FLT3-targeted therapy, reducing the risk of anemia, neutropenia, and thrombocytopenia in preclinical models.

• [1] Chen B, Wang Z, Chen Q, et al. Discovery of pyridine-based derivatives as FLT3 inhibitors for the treatment of acute myeloid leukemia. Eur J Med Chem. 2025;283:117173. View Source
• [2] Chen B, Wang Z, Chen Q, et al. Discovery of pyridine-based derivatives as FLT3 inhibitors for the treatment of acute myeloid leukemia. Eur J Med Chem. 2025;283:117173. View Source
• [3] Galanis A, Ma H, Rajkhowa T, et al. Crenolanib is a potent inhibitor of FLT3 with activity against resistance-conferring point mutants. Blood. 2014;123(1):94-100. View Source

Oral Bioavailability Enabling Convenient In Vivo Dosing

Flt3-IN-28 exhibits an oral bioavailability of 19.2% in Sprague-Dawley rats [1][2], supporting oral gavage administration in preclinical efficacy studies. This property distinguishes it from research-grade FLT3 inhibitors that require intravenous or intraperitoneal injection due to poor oral absorption. For example, the structurally related compound FLT3-IN-24 (IC50 = 7.94 nM) lacks reported oral bioavailability data, limiting its utility for chronic oral dosing studies . The oral bioavailability of Flt3-IN-28, while modest, is sufficient to achieve dose-dependent survival prolongation in xenograft models [1].

Oral bioavailability

Reported

F = 19.2% in Sprague-Dawley rats

Supports oral-dosing exposure-model review

Comparator FLT3-IN-24 lacks reported oral data

Evidence Dimension	Oral bioavailability (F%) in SD rats
Target Compound Data	F = 19.2%
Comparator Or Baseline	FLT3-IN-24: Oral bioavailability not reported
Quantified Difference	19.2% absolute oral bioavailability (comparator data unavailable)
Conditions	Pharmacokinetic study in Sprague-Dawley rats following oral administration

Why This Matters

Oral bioavailability enables less invasive, stress-reducing dosing in longitudinal animal studies and simplifies experimental logistics compared to parenteral routes.

• [1] Chen B, Wang Z, Chen Q, et al. Discovery of pyridine-based derivatives as FLT3 inhibitors for the treatment of acute myeloid leukemia. Eur J Med Chem. 2025;283:117173. View Source
• [2] TargetMol. FLT3-IN-28 (Compound 12y) Product Datasheet. View Source

In Vivo Survival Benefit in FLT3-ITD Xenograft Model

Flt3-IN-28 prolonged survival in a dose-dependent manner in NSG mice engrafted with MOLM-13 FLT3-ITD-positive AML cells, without obvious toxicity [1]. This in vivo efficacy contrasts with many research-grade FLT3 inhibitors that demonstrate potent cellular activity but fail to translate to survival benefit in animal models. For instance, the related compound FLT3-IN-27, despite an IC50 of 174 nM, lacks published in vivo survival data, suggesting limited translational potential . The dose-dependent survival prolongation observed with Flt3-IN-28 validates its utility for preclinical proof-of-concept studies in FLT3-ITD-driven AML.

In vivo survival

Reported

Dose-dependent survival prolongation in MOLM-13 xenograft NSG mice, no obvious toxicity

Supports xenograft model-response context

FLT3-IN-27 lacks in vivo survival data

Evidence Dimension	Survival prolongation in MOLM-13 xenograft model
Target Compound Data	Dose-dependent survival prolongation; no obvious toxicity
Comparator Or Baseline	FLT3-IN-27: No published in vivo survival data
Quantified Difference	Qualitative advantage (in vivo efficacy demonstrated vs. not reported)
Conditions	NSG mice xenografted with MOLM-13 cells; oral administration

Why This Matters

Demonstrated in vivo efficacy reduces the risk of experimental failure when transitioning from cellular to animal studies, saving time and resources in preclinical research.

• [1] Chen B, Wang Z, Chen Q, et al. Discovery of pyridine-based derivatives as FLT3 inhibitors for the treatment of acute myeloid leukemia. Eur J Med Chem. 2025;283:117173. View Source

Cellular Mechanism: Dual FLT3/STAT5 Pathway Suppression

Flt3-IN-28 downregulates phosphorylation of both FLT3 and STAT5 in MOLM-13 cells, leading to cell cycle arrest and apoptosis [1][2]. This dual suppression of the FLT3-STAT5 signaling axis is a mechanistic hallmark of effective FLT3 inhibition and is not uniformly observed across all FLT3 inhibitors. For example, the structurally distinct FLT3 inhibitor FLT3-IN-6 (IC50 = 1.336 nM against FLT3-ITD) lacks reported data on STAT5 phosphorylation status, leaving its downstream signaling effects uncharacterized . The demonstrated suppression of p-FLT3 and p-STAT5 provides mechanistic confidence that Flt3-IN-28 engages the canonical oncogenic pathway in FLT3-ITD-driven AML.

FLT3/STAT5 pathway

Supporting evidence

Reduced p-FLT3 and p-STAT5; cell cycle arrest and apoptosis in MOLM-13

Supports on-target signaling pathway context

Comparator FLT3-IN-6 lacks STAT5 phosphorylation data

Evidence Dimension	Downstream signaling inhibition (p-FLT3 and p-STAT5)
Target Compound Data	Reduced phosphorylation of FLT3 and STAT5; cell cycle arrest and apoptosis
Comparator Or Baseline	FLT3-IN-6: No reported data on p-STAT5
Quantified Difference	Qualitative mechanistic advantage (pathway suppression confirmed vs. uncharacterized)
Conditions	MOLM-13 AML cells treated with compound

Why This Matters

Confirmed on-target mechanism of action reduces the likelihood of off-target phenotypic effects and supports use of Flt3-IN-28 as a chemical probe for dissecting FLT3-STAT5 signaling.

• [1] Chen B, Wang Z, Chen Q, et al. Discovery of pyridine-based derivatives as FLT3 inhibitors for the treatment of acute myeloid leukemia. Eur J Med Chem. 2025;283:117173. View Source
• [2] TargetMol. FLT3-IN-28 (Compound 12y) Product Datasheet. View Source

Flt3-IN-28: Recommended Research Applications and Use Cases

Preclinical Efficacy Studies in FLT3-ITD-Positive AML Xenograft Models

Flt3-IN-28 is ideally suited for oral dosing studies in NSG mice xenografted with MOLM-13 or MV4-11 cells to evaluate survival prolongation and tumor growth inhibition. Its demonstrated in vivo efficacy and acceptable oral bioavailability (19.2% in SD rats) support this application [1].

Mechanistic Studies of FLT3-STAT5 Signaling in AML Cells

Researchers investigating the FLT3-STAT5 axis can utilize Flt3-IN-28 to suppress p-FLT3 and p-STAT5, inducing cell cycle arrest and apoptosis in MOLM-13 cells. This compound serves as a validated chemical probe for dissecting downstream oncogenic signaling [1].

Kinase Selectivity Profiling and Off-Target Analysis

Flt3-IN-28's selectivity over c-Kit, as highlighted in kinase profiling against over 51 kinases, makes it a valuable tool for studying FLT3-specific effects without confounding c-Kit-mediated hematopoietic toxicity. This is critical for experiments requiring long-term compound exposure [1].

Application

Selection Property

Validation Focus

FLT3-ITD AML xenograft model studies

Oral dosing research workflow

Survival endpoint and tumor growth inhibition

FLT3-STAT5 signaling pathway studies

Target engagement and pathway suppression

Phosphorylation endpoints (p-FLT3/p-STAT5)

Kinase selectivity profiling studies

c-Kit sparing profile

Kinase panel and hematopoietic cell endpoints

• [1] Chen B, Wang Z, Chen Q, et al. Discovery of pyridine-based derivatives as FLT3 inhibitors for the treatment of acute myeloid leukemia. Eur J Med Chem. 2025;283:117173. View Source